Cas no 2246872-22-8 (1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid)

• Product Name: 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid
• CAS No: 2246872-22-8
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• CID: 5174765
• PubChem ID: 66010145
• Update Time: 2025-10-31

1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[1-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]-
• 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid

• Inchi： 1S/C7H13BN2O2/c1-5(2)7-6(8(11)12)4-10(3)9-7/h4-5,11-12H,1-3H3
• InChI Key： SVLXAIHLUHTMEU-UHFFFAOYSA-N
• SMILES： B(C1=CN(C)N=C1C(C)C)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid

Recent Advances in the Application of 1-Methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic Acid (CAS: 2246872-22-8) in Chemical Biology and Pharmaceutical Research

The compound 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid (CAS: 2246872-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, medicinal chemistry, and bioconjugation. This boronic acid derivative serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Its unique structural features, including the pyrazole ring and boronic acid moiety, enable it to participate in diverse chemical reactions, such as Suzuki-Miyaura cross-coupling, which is pivotal for constructing complex molecular architectures.

Recent studies have highlighted the role of 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid in the design of covalent inhibitors targeting specific enzymes. For instance, researchers have utilized this compound to develop inhibitors for Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR), both of which are implicated in various cancers. The boronic acid group facilitates reversible covalent binding with active-site serine or threonine residues, enhancing inhibitor potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against BTK, with improved pharmacokinetic profiles compared to traditional non-covalent inhibitors.

In addition to its applications in covalent inhibition, 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid has been employed in the synthesis of boron-containing drugs, which are increasingly recognized for their therapeutic potential. Boron's ability to form stable adducts with biological targets, such as proteases and oxidases, has led to the development of novel therapeutics for conditions ranging from inflammatory diseases to bacterial infections. A recent preclinical study showcased the compound's utility in creating boron-based antibiotics that target bacterial cell wall synthesis, offering a promising avenue to combat antibiotic resistance.

Furthermore, the compound's compatibility with bioorthogonal chemistry has expanded its use in bioconjugation and targeted drug delivery. Researchers have functionalized nanoparticles and antibodies with 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid to achieve site-specific modifications, enabling precise therapeutic interventions. A 2024 report in Angewandte Chemie detailed its application in constructing antibody-drug conjugates (ADCs) with enhanced stability and efficacy, underscoring its potential in next-generation cancer therapies.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. For example, a collaborative study between academic and industrial researchers is exploring the incorporation of this boronic acid derivative into polymeric micelles to improve its solubility and tumor-targeting capabilities. Such innovations are expected to further solidify its role in modern drug development.

In conclusion, 1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylboronic acid (CAS: 2246872-22-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from covalent inhibitor design to bioconjugation, offering numerous opportunities for therapeutic innovation. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.